N-(2-((4-(4-fluorophenyl)piperazin-1-yl)sulfonyl)ethyl)cyclopentanecarboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Molecular Structure Analysis
The molecular formula of this compound is C19H28FN3O3S. It has a molecular weight of 397.51. The compound is also known as GSK1292263 and is a potent and selective neurokinin-1 (NK1) receptor antagonist.Physical And Chemical Properties Analysis
The compound has a density of 1.3±0.1 g/cm3 . It has a molar refractivity of 116.2±0.4 cm3 . The compound has 6 H bond acceptors, 1 H bond donor, and 9 freely rotating bonds . The polar surface area is 78 Å2 .Scientific Research Applications
- Structure-Activity Relationship (SAR) : Researchers have explored analogues of FPMINT to understand their inhibitory effects. Modifications to the naphthalene moiety and the fluorophenyl ring have revealed insights into the compound’s activity on both ENT1 and ENT2 .
- Investigation : The cytotoxicity profile of the target compound suggests that it could be effective as a urease inhibitor. Urease inhibition is relevant in various contexts, including antimicrobial and antitubercular strategies .
- Results : The newly synthesized compounds were assessed for antitumor, antibacterial, and antifungal effects. Further studies could explore their potential in cancer therapy and infectious disease treatment .
Equilibrative Nucleoside Transporters (ENTs) Inhibition
Urease Inhibition
Antitumor, Antibacterial, and Antifungal Activity
Antimicrobial and Antitubercular Properties
Crystal Structure Analysis
properties
IUPAC Name |
N-[2-[4-(4-fluorophenyl)piperazin-1-yl]sulfonylethyl]cyclopentanecarboxamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H26FN3O3S/c19-16-5-7-17(8-6-16)21-10-12-22(13-11-21)26(24,25)14-9-20-18(23)15-3-1-2-4-15/h5-8,15H,1-4,9-14H2,(H,20,23) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SIQRCLLCKWPNLH-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(C1)C(=O)NCCS(=O)(=O)N2CCN(CC2)C3=CC=C(C=C3)F |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H26FN3O3S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
383.5 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(2-((4-(4-fluorophenyl)piperazin-1-yl)sulfonyl)ethyl)cyclopentanecarboxamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.